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Compound of Interest

Compound Name: Z-DL-Pro-OH

Cat. No.: B1267518

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, handling, and disposal information for Z-
DL-Pro-OH (N-Cbz-DL-proline). The following procedures are designed to ensure the safe and
compliant use of this compound in a laboratory setting.

Hazard Assessment and Personal Protective
Equipment (PPE)

While the Safety Data Sheet (SDS) for the related compound N-Cbz-L-proline does not classify
it as a hazardous substance under OSHA 2012 standards, it is prudent to handle Z-DL-Pro-OH
with a comprehensive PPE strategy as its toxicological properties have not been fully
investigated.[1][2] Always handle this compound as if it were potentially irritating to the eyes,
skin, and respiratory tract.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale
Chemical safety goggles Protects eyes from dust
Eye and Face Protection conforming to EN166 (EU) or particles and potential
NIOSH (US) standards. splashes.

Prevents direct skin contact

_ _ o with the compound. Gloves
) Chemical-resistant nitrile )
Hand Protection should be inspected before
gloves. ) )
use and replaced immediately

if contaminated.

] A standard laboratory coat, Protects skin and personal
Body Protection ) o
fully buttoned. clothing from contamination.

Recommended when handling

the powder outside of a
. _ A NIOSH-approved N95 - i
Respiratory Protection ) ) certified chemical fume hood to
respirator or higher. . .
prevent inhalation of dust

particles.

Standard laboratory policy to
Closed-toe shoes that fully ) )
Footwear protect against spills and
cover the foot. ] )
falling objects.

Step-by-Step Handling and Operational Plan

Receiving and Storage:
» Upon receipt, visually inspect the container for any damage or leaks.

» Store the container in a cool, dry, and well-ventilated area away from incompatible
substances such as strong oxidizing agents, strong acids, and strong bases.[1]

o Keep the container tightly closed when not in use.

Weighing and Aliquoting:
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 All weighing and handling of the solid compound should be performed in a certified chemical
fume hood or a ventilated balance enclosure to minimize inhalation exposure.

» Use dedicated spatulas and weighing papers.
¢ Clean the balance and surrounding surfaces thoroughly after use.
Solution Preparation:

e When dissolving the solid, add the solvent to the pre-weighed Z-DL-Pro-OH slowly to avoid
splashing.

« If the solvent is volatile, ensure the preparation is conducted within a fume hood.
Emergency Procedures
In Case of a Spill:

o Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area
if necessary.

» Assess the Spill: For a small, contained spill of the solid powder, trained laboratory personnel
can manage the cleanup.

o Don Appropriate PPE: Before cleaning, ensure you are wearing the recommended PPE.
o Cleanup Procedure:
o Gently cover the spill with damp paper towels to avoid generating dust.[3]

o Carefully sweep the material into a designated waste container.[3] Avoid dry sweeping
which can create airborne dust.[4]

o Decontaminate the spill area with soap and water.

o Waste Disposal: Collect all contaminated materials (paper towels, gloves, etc.) in a sealed
bag and dispose of it as chemical waste.
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» Reporting: Report the incident to your laboratory supervisor and institutional Environmental
Health and Safety (EHS) department.

First Aid Measures:

Exposure Route First Aid Protocol

Immediately flush the eyes with copious

amounts of water for at least 15-20 minutes,
Eye Contact ) o ]

occasionally lifting the upper and lower eyelids.

[51[6][7] Seek medical attention.

Remove contaminated clothing and wash the
Skin Contact affected area thoroughly with soap and water.[8]

If irritation persists, seek medical attention.

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if respiratory symptoms develop.[1]

Do NOT induce vomiting. Rinse the mouth with
Ingestion water and drink 2-4 cupfuls of water or milk.[1]

Seek immediate medical attention.

Disposal Plan

Z-DL-Pro-OH is not classified as a federally regulated hazardous waste.[1] However, all
chemical waste must be disposed of in accordance with institutional and local regulations.

Step-by-Step Disposal Procedure:
» Waste Collection:

o Collect all solid waste Z-DL-Pro-OH and any materials contaminated with it (e.g., weighing
paper, gloves, paper towels from spill cleanup) in a dedicated, clearly labeled, and
sealable container.

o The label should include the full chemical name: "Z-DL-Pro-OH (N-Cbz-DL-proline)" and
indicate that it is "Non-Hazardous Chemical Waste."
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» Waste Segregation: Do not mix this waste with other waste streams, especially not with
hazardous materials.

o Storage of Waste: Store the sealed waste container in a designated hazardous waste
accumulation area until it is collected by your institution's EHS department.

o Empty Containers: "RCRA Empty" containers (no freestanding liquid and no more than 3%
by weight of the total capacity of the container remains) can typically be disposed of in the
regular trash after the label has been defaced.[2] However, it is prudent to consult your
institution's specific guidelines for empty container disposal.[1][9]

Workflow for Safe Handling of Z-DL-Pro-OH
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Workflow for Safe Handling of Z-DL-Pro-OH
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Caption: Workflow from receiving Z-DL-Pro-OH to its final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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